Cas no 856086-65-2 (6,8-Quinolinedisulfonicacid, 5-amino-)
856086-65-2 structure
Product Name:6,8-Quinolinedisulfonicacid, 5-amino-
CAS No:856086-65-2
MF:C9H8N2O6S2
MW:304.299619674683
CID:717503
Update Time:2024-01-31
6,8-Quinolinedisulfonicacid, 5-amino- Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Quinolinedisulfonicacid, 5-amino-
- 5-aminoquinoline-6,8-disulfonic acid
- 6,8-Quinolinedisulfonic acid, 5-amino-
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- Inchi: 1S/C9H8N2O6S2/c10-8-5-2-1-3-11-9(5)7(19(15,16)17)4-6(8)18(12,13)14/h1-4H,10H2,(H,12,13,14)(H,15,16,17)
- InChI Key: IGJYTBQWFSFJEH-UHFFFAOYSA-N
- SMILES: N1C2=C(C(N)=C(S(O)(=O)=O)C=C2S(O)(=O)=O)C=CC=1
Computed Properties
- Exact Mass: 303.982
- Monoisotopic Mass: 303.982
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164A^2
6,8-Quinolinedisulfonicacid, 5-amino- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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